Cas no 72299-54-8 (Benzeneundecanoic acid, 4-amino-)
72299-54-8 structure
Product Name:Benzeneundecanoic acid, 4-amino-
CAS No:72299-54-8
MF:C17H27NO2
MW:277.401785135269
CID:544183
PubChem ID:14525844
Update Time:2025-04-19
Benzeneundecanoic acid, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneundecanoic acid, 4-amino-
- 11-(4-aminophenyl)undecanoic acid
- DTXSID20561269
- SCHEMBL4423281
- 72299-54-8
-
- Inchi: 1S/C17H27NO2/c18-16-13-11-15(12-14-16)9-7-5-3-1-2-4-6-8-10-17(19)20/h11-14H,1-10,18H2,(H,19,20)
- InChI Key: ANMBMJCKQHHRHP-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 277.20431
- Monoisotopic Mass: 277.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Benzeneundecanoic acid, 4-amino- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
72299-54-8 (Benzeneundecanoic acid, 4-amino-) Related Products
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